Cas no 409082-11-7 (2-(2-Methyl-5-nitrophenyl)acetonitrile)

2-(2-Methyl-5-nitrophenyl)acetonitrile is a nitrile-substituted aromatic compound featuring a methyl group and a nitro functional group on the phenyl ring. This structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups enhances its reactivity in substitution and condensation reactions. Its high purity and stability under standard conditions ensure consistent performance in synthetic applications. The compound is typically utilized in research and industrial settings for constructing complex molecular frameworks, leveraging its versatile reactivity profile. Proper handling and storage are recommended due to its potential sensitivity to light and moisture.
2-(2-Methyl-5-nitrophenyl)acetonitrile structure
409082-11-7 structure
Product Name:2-(2-Methyl-5-nitrophenyl)acetonitrile
CAS No:409082-11-7
MF:C9H8N2O2
MW:176.172021865845
MDL:MFCD09835002
CID:324521
PubChem ID:22475358
Update Time:2025-10-29

2-(2-Methyl-5-nitrophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Methyl-5-nitrophenyl)acetonitrile
    • Benzeneacetonitrile, 2-methyl-5-nitro-
    • (2-Methyl-5-nitro-phenyl)-acetonitrile
    • 2-(2-methyl-5-nitrophenyl)-ethanenitrile
    • 2-(2-Methyl-5-nitrophenyl)ethanenitrile
    • AB53052
    • AK-80875
    • ANW-67995
    • CTK8C2201
    • KB-221162
    • SureCN502340
    • A937101
    • 409082-11-7
    • DTXSID00625919
    • AKOS006329181
    • (2-Methyl-5-nitrophenyl)acetonitrile
    • EN300-1841865
    • SCHEMBL502340
    • Benzeneacetonitrile,2-methyl-5-nitro-
    • DB-337537
    • MDL： MFCD09835002
    • Inchi： 1S/C9H8N2O2/c1-7-2-3-9(11(12)13)6-8(7)4-5-10/h2-3,6H,4H2,1H3
    • InChI Key： JKZLJZJTFWQXSS-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=CC(C)=C(CC#N)C=1)=O

Computed Properties

  • Exact Mass: 176.05864
  • Monoisotopic Mass: 176.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • Density: 1.226
  • Boiling Point: 361.613 °C at 760 mmHg
  • Flash Point: 172.498 °C
  • PSA: 66.93

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2-(2-Methyl-5-nitrophenyl)acetonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:409082-11-7)2-(2-Methyl-5-nitrophenyl)acetonitrile
Order Number:A937101
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:22
Price ($):388.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:409082-11-7)2-(2-Methyl-5-nitrophenyl)acetonitrile
A937101
Purity:99%
Quantity:1g
Price ($):388.0
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